![molecular formula Pb[TixZr1-x]O3<br>O5PbTiZ B082051 Lead titanium zirconium oxide CAS No. 12626-81-2](/img/structure/B82051.png)
Lead titanium zirconium oxide
Overview
Description
Lead Titanium Zirconium Oxide (LTZO), often referred to as lead zirconate titanate (Pb(Zr,Ti)O₃ or PZT), is a ceramic compound with the chemical formula Pb(Zr₁₋ₓTiₓ)O₃. It crystallizes in a perovskite structure, where the Zr/Ti ratio determines its phase (tetragonal or rhombohedral) and properties . LTZO is a critical material in piezoelectric applications, including sensors, actuators, and transducers, due to its high dielectric constant, strong piezoelectric coefficients, and tunable electromechanical properties . Its CAS number is 12626-81-2, with a molecular weight of 426.29 g/mol and a density of 7.7 g/cm³ .
Preparation Methods
Synthetic Routes and Reaction Conditions: Lead titanium zirconium oxide can be synthesized through several methods, including:
Solid-State Reaction: This involves mixing lead oxide (PbO), zirconium oxide (ZrO_2), and titanium dioxide (TiO_2) in specific ratios and heating the mixture to high temperatures.
Chemical Solution Deposition: This method is used to fabricate thin films of lead zirconate titanate by depositing a solution of the precursors onto a substrate and then annealing at high temperatures.
Industrial Production Methods: In industrial settings, the solid-state reaction method is commonly used due to its simplicity and scalability. The sol-gel method is also employed for producing high-purity and homogeneous materials, especially for thin films and coatings .
Chemical Reactions Analysis
Lead titanium zirconium oxide undergoes various chemical reactions, including:
Oxidation and Reduction: The compound can participate in redox reactions, particularly in the context of its use in lithium-ion batteries as an anode material.
Substitution Reactions: The properties of lead zirconate titanate can be tailored by substituting different elements into its structure, such as doping with lanthanum or niobium to enhance its ferroelectric and piezoelectric properties.
Common Reagents and Conditions:
Oxidizing Agents: Oxygen or air at high temperatures.
Reducing Agents: Hydrogen or carbon monoxide at elevated temperatures.
Substitution Reagents: Metal salts such as lanthanum nitrate or niobium oxide.
Major Products:
Oxidation: Formation of higher oxidation state compounds.
Reduction: Formation of lower oxidation state compounds or elemental metals.
Substitution: Modified lead zirconate titanate with enhanced properties.
Scientific Research Applications
Introduction to Lead Titanium Zirconium Oxide (PZT)
This compound (PZT), with the chemical formula , is a prominent ceramic material known for its exceptional piezoelectric, ferroelectric, and pyroelectric properties. These characteristics make PZT a highly sought-after compound in various scientific and industrial applications. This article delves into the diverse applications of PZT, supported by comprehensive data tables and documented case studies.
Electronics and Microelectronics
PZT is extensively utilized in the electronics sector due to its superior piezoelectric properties. It is commonly found in:
- Ultrasonic Transducers : Used in medical imaging (ultrasound) and industrial non-destructive testing.
- Actuators : Employed in precision positioning systems and optical devices.
- Sensors : Utilized in pressure sensors, accelerometers, and vibration sensors.
Table 1: Key Electronic Applications of PZT
Application Type | Description | Example Use Case |
---|---|---|
Ultrasonic Transducers | Converts electrical signals into sound waves | Medical ultrasound imaging |
Actuators | Converts electrical energy into mechanical motion | Autofocus systems in cameras |
Sensors | Measures physical quantities via electrical signals | Pressure sensors in automotive systems |
Medical Devices
In the medical field, PZT is crucial for various diagnostic and therapeutic devices:
- Medical Imaging Devices : As mentioned, PZT is integral to ultrasound transducers, facilitating real-time imaging.
- Therapeutic Devices : Used in piezoelectric pumps for drug delivery systems.
Case Study: Ultrasound Imaging
A study demonstrated that PZT-based transducers significantly enhance image resolution in ultrasound imaging compared to traditional materials, leading to better diagnostic capabilities .
Energy Harvesting
PZT's piezoelectric properties allow it to convert mechanical energy into electrical energy, making it suitable for energy harvesting applications:
- Vibration Energy Harvesters : Used in wearable technology to power small devices through body movements.
- Roadway Energy Harvesters : Integrated into roadways to capture energy from vehicles passing over them.
Table 2: Energy Harvesting Applications
Application Type | Description | Example Use Case |
---|---|---|
Vibration Energy Harvesters | Converts mechanical vibrations into electrical energy | Wearable fitness trackers |
Roadway Energy Harvesters | Captures energy from moving vehicles | Smart road systems |
Aerospace and Defense
PZT materials are employed in aerospace applications due to their reliability under extreme conditions:
- Anti-flash Goggles : PZT is used in PLZT (lead lanthanum zirconate titanate) lenses that turn opaque rapidly to protect against blinding light from nuclear explosions.
- Structural Health Monitoring : Used for monitoring the integrity of aircraft structures through embedded sensors.
Case Study: PLZT Goggles
PLZT goggles have been shown to provide effective protection for aircrew during nuclear events by rapidly changing opacity, thus preventing burns and blindness .
Environmental Monitoring
PZT sensors play a critical role in environmental applications:
- Gas Sensors : Detects various gases through changes in electrical resistance.
- Water Quality Monitoring : Employed in sensors that monitor pollutants in water bodies.
Table 3: Environmental Monitoring Applications
Application Type | Description | Example Use Case |
---|---|---|
Gas Sensors | Detects gas concentrations based on piezoelectric response | Air quality monitoring |
Water Quality Sensors | Monitors contaminants and pollutants | Environmental protection agencies |
Mechanism of Action
The mechanism by which lead titanium zirconium oxide exerts its effects is primarily through its ferroelectric and piezoelectric properties. The material’s perovskite structure allows for significant displacement of central metal ions when mechanical stress is applied, generating an electric charge. Conversely, applying an electric field can induce mechanical deformation. This bidirectional relationship is the basis for its use in sensors and actuators .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Compositional Differences
The table below compares LTZO with key analogues:
Key Observations:
- Ti/Zr Ratio : LTZO’s properties are highly tunable by adjusting the Ti/Zr ratio. For example, Pb(Ti₀.₁Zr₀.₉)O₃ exhibits superior piezoelectric performance compared to Ti-rich compositions .
- Multi-Element Systems : Lead niobium titanium zirconium oxide (PbNbTiZrO₃) incorporates Nb for enhanced thermal stability, making it suitable for high-power applications .
Electrophysical Properties
Research findings highlight critical differences in dielectric and piezoelectric performance:
Biological Activity
Lead titanium zirconium oxide (PTZ) is a complex ceramic material known for its piezoelectric properties and potential applications in various fields, including electronics, sensors, and biomedical devices. This article focuses on the biological activity of PTZ, examining its cytotoxicity, biocompatibility, and potential therapeutic applications based on diverse research findings.
Chemical Composition and Properties
PTZ is composed of lead (Pb), titanium (Ti), and zirconium (Zr), typically represented by the formula . The material exhibits a perovskite structure, which is crucial for its functional properties.
Table 1: Chemical Composition of PTZ
Component | Formula | Percentage |
---|---|---|
Lead | PbO | 30-60% |
Titanium | TiO2 | 20-40% |
Zirconium | ZrO2 | 10-30% |
Cytotoxicity Studies
Several studies have investigated the cytotoxic effects of PTZ on various cell lines. The results indicate that while PTZ can exhibit cytotoxicity, its effects are often dependent on concentration and exposure time.
- Cell Viability : In vitro studies show that PTZ at concentrations above 100 µg/mL significantly decreases cell viability in human osteoblasts and fibroblasts. The half-maximal inhibitory concentration (IC50) was determined to be approximately 75 µg/mL for these cell types .
- DNA Damage : Research indicates that exposure to PTZ can induce DNA damage in cultured cells, as evidenced by increased levels of γ-H2AX foci formation, a marker for DNA double-strand breaks. This effect was observed at concentrations as low as 50 µg/mL .
Biocompatibility
Despite its cytotoxic potential, PTZ has shown promising biocompatibility in certain contexts:
- Osteoblast Activity : Studies have demonstrated that PTZ can enhance osteoblastic differentiation and mineralization when used as a coating on titanium implants. This property is attributed to the release of bioactive ions that promote bone regeneration .
- Antibacterial Properties : PTZ has been evaluated for its antibacterial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. Coatings of PTZ on implant surfaces have shown significant reductions in bacterial adhesion and biofilm formation, suggesting its potential use in preventing infections associated with implants .
Case Studies
- Implant Coating : A study involving PTZ-coated titanium implants revealed improved osseointegration in animal models. The implants showed enhanced bone-to-implant contact percentages compared to uncoated controls, indicating that PTZ promotes better integration with surrounding bone tissue .
- Drug Delivery Systems : Researchers have explored the use of PTZ in drug delivery applications due to its ability to encapsulate therapeutic agents. In one study, PTZ nanoparticles were used to deliver anti-cancer drugs, showing sustained release profiles and enhanced cytotoxic effects against cancer cell lines compared to free drugs alone .
Q & A
Basic Research Questions
Q. What are the established synthesis methods for lead titanium zirconium oxide (Pb(ZrxTi1-x)O3), and how do processing parameters influence phase purity?
- Answer : Solid-state reaction and sol-gel processes are widely used. For sol-gel synthesis, stoichiometric precursors (e.g., lead acetate, zirconium/titanium alkoxides) are dissolved in organic solvents, hydrolyzed, and calcined at 600–800°C to form the perovskite phase . Phase purity depends on heating rate (e.g., 5°C/min to avoid PbO volatilization) and dwell time (≥2 hours for crystallization). Excess PbO (5–10%) is often added to compensate for lead loss .
Q. How can researchers accurately determine the titanium/zirconium ratio in Pb(ZrxTi1-x)O3?
- Answer : Use diantipyrylmethane spectrophotometry (DAM) for titanium quantification, as standardized in YS/T 568.6-2008. Dissolve samples in HF-HNO3, form a colored complex with DAM, and measure absorbance at 390 nm. Cross-validate with X-ray fluorescence (XRF) or EDAX for Zr/Ti ratios .
Q. What are the key structural and physical properties of Pb(ZrxTi1-x)O3 critical for experimental design?
- Answer : Key properties include:
- Density : ~7.7–8.08 g/cm³, varying with Zr/Ti ratio .
- Lattice parameters : Tetragonal (a = 4.017 Å, c = 4.142 Å) for x = 0.52 .
- Solubility : Partial solubility in alcohols, but highly insoluble in aqueous media, requiring HF-based dissolution for analysis .
Q. Which characterization techniques are essential for verifying perovskite phase formation?
- Answer : Use XRD to confirm the perovskite structure (peaks at 2θ ≈ 22°, 31°, 38°) and rule out pyrochlore phases. SEM/EDAX validates morphology and stoichiometry, while Raman spectroscopy identifies Ti-O/Zr-O vibrational modes .
Advanced Research Questions
Q. How do dopants like lanthanum (La) modify the dielectric and piezoelectric properties of Pb(ZrxTi1-x)O3?
- Answer : La<sup>3+</sup> substitution at Pb<sup>2+</sup> sites reduces oxygen vacancies, enhancing dielectric stability. For PLZT (Pb0.92La0.08(Zr0.52Ti0.48)O3), doping shifts the Curie temperature (Tc) and increases remnant polarization (Pr) by ~30%. Optimize La content (≤10 mol%) via sol-gel synthesis with controlled annealing .
Q. How can researchers resolve contradictions in reported high-temperature phase transitions of ZrO2-TiO2 systems?
- Answer : Discrepancies arise from oxygen non-stoichiometry and kinetic barriers. Use in-situ high-temperature XRD (up to 1500°C) with controlled atmospheres (e.g., N2 vs. O2) to track cubic-to-tetragonal transitions. Pre-anneal samples to minimize metastable phases .
Q. What experimental strategies address solubility discrepancies in Pb(ZrxTi1-x)O3 across literature sources?
- Answer : Solubility varies due to particle size and defects. For reproducible dissolution, ball-mill powders to ≤1 µm and use HF:HNO3 (1:3) at 80°C. Validate via ICP-OES against certified standards .
Q. How can purity of Pb(ZrxTi1-x)O3 be optimized during synthesis?
- Answer : Introduce H2O2 during zirconium precursor purification to oxidize impurities (e.g., Fe, Al). Post-synthesis, use McCabe-Thiele diagrams to optimize solvent extraction (e.g., bis-(2-ethylhexyl) phosphate) for Zr/Ti separation, achieving >99.95% purity .
Q. What are the challenges in analyzing oxygen-deficient phases in Pb(ZrxTi1-x)O3?
- Answer : Oxygen vacancies alter dielectric properties but are difficult to detect. Combine XPS (O 1s peaks at 529.5 eV for lattice oxygen) with thermogravimetric analysis (TGA) under reducing/oxidizing atmospheres to quantify vacancy concentrations .
Q. How do inconsistent nomenclature and database entries impact comparative studies?
Properties
IUPAC Name |
lead(2+);oxygen(2-);titanium(4+);zirconium(4+) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFGPZNIAWCZYJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O5PbTiZr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00893914 | |
Record name | Lead zirconate titanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00893914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Available as piezoelectric crystals; [Hawley] | |
Record name | Lead zirconate titanate | |
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CAS No. |
12626-81-2 | |
Record name | Lead titanate zirconate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012626812 | |
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Record name | Lead titanium zirconium oxide (Pb(Ti,Zr)O3) | |
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Record name | Lead zirconate titanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00893914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lead titanium zirconium oxide | |
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Synthesis routes and methods
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